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Compound of Interest

Compound Name: Corycavine

Cat. No.: B12386865

An In-depth Technical Guide to Corycavine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Corycavine, a naturally occurring isoquinoline alkaloid, has garnered interest within the
scientific community for its potential pharmacological activities. This technical guide provides a
comprehensive overview of its fundamental chemical properties, and available data on its
mechanism of action. This document is intended to serve as a foundational resource for
researchers and professionals engaged in the exploration of novel therapeutic agents.

Chemical and Physical Properties

Corycavine is a well-characterized alkaloid with the following key identifiers and properties:
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Property Value Citation
CAS Number 521-85-7

Molecular Formula C21H21:NOs

Molecular Weight 367.40 g/mol

Appearance Orthorhombic plates

Very slightly soluble in water;

Solubility soluble in absolute alcohol and
chloroform.
Stability Unstable to light.

Pharmacological Profile: Alpha-Adrenergic
Antagonism

Current scientific understanding identifies Corycavine as an alpha-adrenoceptor antagonist.
This classification places it in a class of compounds that inhibit the signaling of catecholamines,
such as norepinephrine and epinephrine, at alpha-adrenergic receptors. These receptors are
integral components of the sympathetic nervous system and play a crucial role in regulating
various physiological processes, most notably vasoconstriction.

The alpha-1 adrenergic receptors, the primary targets for antagonists like Corycavine, are Gg-
protein coupled receptors.[1] Activation of these receptors by endogenous agonists initiates a
signaling cascade that leads to smooth muscle contraction.

Signaling Pathway

As an alpha-adrenoceptor antagonist, Corycavine is presumed to interfere with the Gg-protein
coupled signaling pathway. The canonical pathway for alpha-1 adrenergic receptor activation,
which Corycavine inhibits, is detailed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. CV Pharmacology | Alpha-Adrenoceptor Antagonists (Alpha-Blockers)
[cvpharmacology.com]

¢ To cite this document: BenchChem. [Corycavine CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386865#corycavine-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12386865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

